5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine

• IUPAC Name: 5-bromo-2-(2-ethoxybutoxy)-3-methoxypyridine
• InChI: InChI=1S/C12H18BrNO3/c1-4-10(16-5-2)8-17-12-11(15-3)6-9(13)7-14-12/h6-7,10H,4-5,8H2,1-3H3
• InChI Key: BICDTVIMMNIFMV-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1=C(C=C(C=N1)Br)OC)OCC
• Molecular Formula: C12H18BrNO3
• Molecular Weight: 304.18 g/mol

Description

5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug development. The compound is a pyridine derivative that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism Of Action

The exact mechanism of action of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is not yet fully understood. However, studies have suggested that the compound may work by disrupting the normal cellular processes of fungi and cancer cells, leading to their death.

Biochemical And Physiological Effects

The compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various strains of fungi and cancer cells, indicating its potential as an antifungal and anticancer agent. Additionally, the compound has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One of the major advantages of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine is its potent antifungal and anticancer activity. This makes it a valuable compound for researchers studying these areas. However, one of the limitations of the compound is its relatively complex synthesis process, which may make it challenging to produce in large quantities.

Future Directions

There are several potential future directions for research on 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine. One area of interest is the development of new antifungal drugs based on the compound. Additionally, further studies could be conducted to elucidate the exact mechanism of action of the compound and to explore its potential applications in the treatment of other diseases, such as inflammatory disorders. Finally, researchers could also investigate ways to optimize the synthesis process of the compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 5-Bromo-2-(2-ethoxybutoxy)-3-methoxypyridine involves the reaction of 2-(2-ethoxybutoxy)pyridine with bromine in the presence of a suitable solvent. The reaction proceeds through electrophilic aromatic substitution, resulting in the formation of the desired product. The process is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

The compound has been studied extensively for its potential applications in drug development. It has been found to exhibit potent antifungal activity against various strains of fungi, making it a potential candidate for the development of antifungal drugs. Additionally, the compound has also shown promising results in inhibiting the growth of certain cancer cells, indicating its potential as an anticancer agent.